Cas no 476367-70-1 (N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide)

• Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide
• CAS No: 476367-70-1
• MF: C₂₃H₂₀N₂O₃S
• MW: 404.481504440308
• CID: 6556862
• Update Time: 2025-07-02

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide
• Benzenepropanamide, N-[5-(1,3-benzodioxol-5-ylmethyl)-3-cyano-4-methyl-2-thienyl]-

• Inchi： 1S/C23H20N2O3S/c1-15-18(13-24)23(25-22(26)10-8-16-5-3-2-4-6-16)29-21(15)12-17-7-9-19-20(11-17)28-14-27-19/h2-7,9,11H,8,10,12,14H2,1H3,(H,25,26)
• InChI Key： QYBQRBXPAGISSR-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2SC(CC3=CC=C4OCOC4=C3)=C(C)C=2C#N)=O)=CC=CC=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 628.9±55.0 °C(Predicted)
• pka: 13.33±0.70(Predicted)

Additional information on N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide

Professional Introduction to Compound with CAS No. 476367-70-1 and Product Name: N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide

N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide, a compound with the CAS number 476367-70-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzodioxolyl moiety, combined with a thiophene ring system, suggests a rich chemical space for interaction with biological targets, making it a promising candidate for further investigation.

The benzodioxolyl group, also known as an oxygenated phenyl ring, is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of drug molecules. In the context of this compound, the 2H-1,3-benzodioxol-5-yl moiety is strategically positioned to interact with biological receptors in a manner that could enhance drug efficacy. This structural feature is particularly relevant in the development of novel therapeutic agents targeting neurological and cardiovascular disorders.

The thiophene ring system in N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide adds another layer of complexity and functionality. Thiophenes are heterocyclic compounds that have been widely studied for their pharmacological properties. They are known to exhibit significant activity against various diseases, including cancer and infectious diseases. The 3-cyano and 4-methyl substituents on the thiophene ring further modify the electronic properties of the molecule, potentially influencing its binding affinity and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that N-{5-(2H-1,3-benzodioxol-5-yl)methyl-3-cyano-4-methylthiophen-2-yl}-3-phenylpropanamide can effectively interact with target proteins through multiple binding sites. This multimodal interaction is particularly advantageous for developing drugs with enhanced pharmacological profiles.

In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary data suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and pain pathways. The benzodioxolyl moiety is particularly interesting as it has been shown to modulate neurotransmitter receptors, which could be beneficial in treating conditions such as chronic pain and neurodegenerative diseases.

The 3-cyano group on the thiophene ring has been identified as a key pharmacophore responsible for the compound's bioactivity. This group can participate in hydrogen bonding interactions, which are essential for stabilizing the binding of drug molecules to their targets. The presence of this group also suggests that the compound may have a relatively long half-life once administered, which could improve patient compliance.

Furthermore, the 4-methyl substituent on the thiophene ring contributes to the overall steric profile of the molecule. This can influence how the compound fits into binding pockets on target proteins, potentially enhancing its selectivity over off-target interactions. The combination of these structural features makes N-{5-(2H-1,3-benzodioxol-5-ylmethyl)-3-cyano}-4-methylthiophen]-2-y1]-3 phenylpropanamide a versatile scaffold for drug discovery.

Current research is focusing on optimizing synthetic routes to produce this compound in higher yields and purity. Advances in green chemistry principles are being employed to minimize waste and improve sustainability in the synthesis process. These efforts are crucial for ensuring that future clinical trials can be conducted using sufficient quantities of high-quality material.

The potential applications of N-{5-(2H-benzodioxol)-5-ylmethyl)-3-cyano}-4-methylthiophen]-2-y1]-3 phenylpropanamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for development as an agrochemical or as a component in materials science applications. For instance, its ability to interact with biological targets could be leveraged to develop novel pesticides or herbicides that are more effective and environmentally friendly.

As our understanding of complex biological systems continues to grow, so does the demand for innovative molecular tools to study them. Compounds like N-{5-(2H-benzodioxol)-5-ylmethyl)-3-cyano}-4-methylthiophen]-2-y1]-3 phenylpropanamide will play a crucial role in this endeavor by providing researchers with new tools to explore disease mechanisms and develop targeted therapies.

In conclusion, N-{5-(2H-benzodioxol)-5-ylmethyl)-3-cyano}-4-methylthiophen]-2-y1]-3 phenylpropanamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities. Ongoing research aims to further elucidate its pharmacological properties and optimize its synthesis for future clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly contribute to the development of novel therapeutic agents that address unmet medical needs.